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Compound of Interest

Compound Name: D-Allose-13C

Cat. No.: B12402402 Get Quote

For researchers, scientists, and drug development professionals utilizing D-Allose-13C,

ensuring its proper disposal is a critical component of laboratory safety and regulatory

compliance. While D-Allose itself is not classified as a hazardous substance, and its carbon-13

isotope is stable and non-radioactive, adherence to established disposal protocols for chemical

waste is paramount. This guide provides essential information and step-by-step procedures for

the safe and compliant disposal of D-Allose-13C.

Core Principles of D-Allose-13C Disposal
The fundamental principle governing the disposal of D-Allose-13C is to treat it as a non-

hazardous chemical waste, unless it has been mixed with hazardous materials. The presence

of the stable isotope ¹³C does not alter the chemical properties of D-Allose in a way that

necessitates special radiological handling or disposal.[1][2] Therefore, standard laboratory

procedures for non-hazardous solid and aqueous waste are applicable.

Quantitative Data Summary
For clarity and quick reference, the following table summarizes key data points relevant to the

handling and disposal of D-Allose.
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Property Value Source

Chemical Formula C₆H₁₂O₆ Sigma-Aldrich

Molecular Weight Varies with ¹³C enrichment Varies

Appearance White to off-white powder Sigma-Aldrich

Hazard Classification Not classified as hazardous Safety Data Sheets

¹³C Isotope Stable, non-radioactive Various

Step-by-Step Disposal Protocol
To ensure the safe and compliant disposal of D-Allose-13C, follow these detailed steps:

Step 1: Assessment and Segregation

Uncontaminated D-Allose-13C: If the D-Allose-13C has not been in contact with any

hazardous materials (e.g., toxic solvents, biological agents, or other hazardous chemicals), it

can be managed as non-hazardous solid chemical waste.

Contaminated D-Allose-13C: If the D-Allose-13C is mixed with or has come into contact

with hazardous substances, it must be treated as hazardous waste. The disposal procedure

should then follow the guidelines for the specific hazardous contaminant(s). For instance, if

dissolved in a flammable solvent, it must be disposed of as flammable liquid waste.

Step 2: Packaging

Solid Waste:

Place the uncontaminated solid D-Allose-13C powder in a securely sealed, chemically

compatible container.

The container must be in good condition, free from external contamination, and robust

enough to prevent leakage.

Aqueous Solutions:
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Neutralize aqueous solutions of D-Allose-13C if necessary, ensuring the pH is within the

acceptable range for your institution's wastewater or chemical waste disposal.

Collect the neutralized solution in a clearly labeled, leak-proof container. Do not dispose of

D-Allose-13C solutions down the drain unless explicitly permitted by your institution's

Environmental Health & Safety (EHS) department and local regulations.

Step 3: Labeling

Proper labeling is crucial for waste management. The label on the waste container must

include:

The words "Non-Hazardous Waste" (for uncontaminated D-Allose-13C).

The full chemical name: "D-Allose-13C".

The quantity of the waste.

The date of accumulation.

The name of the principal investigator or laboratory contact.

Step 4: Storage

Store the sealed and labeled waste container in a designated waste accumulation area

within the laboratory.

This area should be away from general laboratory traffic and clearly marked.

Ensure that the storage of D-Allose-13C waste complies with all institutional and local

regulations for chemical storage.

Step 5: Disposal

Arrange for the collection of the waste through your institution's EHS department or a

licensed chemical waste disposal contractor.

Follow their specific procedures for waste pickup requests.
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Maintain a record of the disposal for your laboratory's chemical inventory and waste

management files.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of D-Allose-13C.
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Caption: Disposal decision workflow for D-Allose-13C.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

D-Allose-13C, contributing to a secure and environmentally responsible laboratory

environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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